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Compound of Interest

Compound Name: Disperse Red 278

Cat. No.: B15554066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific data specifically detailing the environmental fate and degradation of

Disperse Red 278 is limited in publicly accessible literature. This guide synthesizes available

information on Disperse Red 278's properties and draws upon data from structurally related

disperse azo dyes to provide a comprehensive overview. The environmental behavior of

analogous compounds is presented to infer the potential fate and degradation pathways of

Disperse Red 278, and this should be interpreted with caution.

Introduction
Disperse Red 278 (C.I. 113386; CAS No. 68248-10-2) is a monoazo dye characterized by its

brilliant red hue.[1][2] It is primarily utilized in the dyeing and printing of polyester and

polyester/cotton blended fabrics.[1][3] Its chemical structure, derived from the coupling of 4-

Nitrobenzenamine diazo and 3-(N,N-Bis(3-methoxy-3-oxopropyl)amino)acetylaniline, results in

a molecule with the formula C₂₂H₂₅N₅O₇.[1][4] Like many disperse dyes, it exhibits low water

solubility, a characteristic that influences its environmental distribution and bioavailability. The

environmental persistence and potential for degradation of Disperse Red 278 are of significant

concern due to the widespread use of azo dyes in the textile industry and their potential to form

harmful aromatic amines upon degradation.
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Understanding the fundamental physicochemical properties of Disperse Red 278 is crucial for

predicting its behavior in various environmental compartments. While specific experimental

data for all properties are not available, its classification as a disperse dye provides insight into

its general characteristics.

Property Value/Information Reference/Method

Chemical Formula C₂₂H₂₅N₅O₇ [1][4][5]

Molecular Weight 471.46 g/mol [1]

CAS Number 68248-10-2 [1][4][5]

Appearance Red Powder [2][3]

Chemical Structure Monoazo [1][3]

Water Solubility
Low (characteristic of disperse

dyes)
Inferred

Octanol-Water Partition

Coefficient (Log Kow)

Not available. Expected to be

high due to low water solubility.
Inferred

Environmental Fate and Degradation
The environmental fate of Disperse Red 278 is governed by a combination of transport and

transformation processes, including hydrolysis, photolysis, and biodegradation. Due to the lack

of specific quantitative data for Disperse Red 278, the following sections present data for

analogous Disperse Red dyes to provide an illustrative understanding.

Hydrolysis
Azo dyes are generally stable to hydrolysis under neutral pH conditions. However, under acidic

or alkaline conditions, the azo bond can be susceptible to cleavage. No specific hydrolysis data

for Disperse Red 278 was found.

Photolysis
Photolysis, or degradation by light, can be a significant transformation pathway for dyes

released into surface waters. The rate of photolysis is dependent on factors such as light
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intensity, wavelength, and the presence of other substances in the water.

Table 2: Photolytic Degradation of Analogous Disperse Red Dyes

Dye
Experimental
Conditions

Degradation
Rate/Efficiency

Reference

Disperse Red 1
Photo-Fenton

degradation

98% degradation after

45 minutes
[6]

Disperse Red 78 Not specified - [7]

Biodegradation
Biodegradation is a key process for the removal of organic pollutants from the environment.

Azo dyes are often resistant to aerobic biodegradation due to their complex aromatic

structures. However, under anaerobic or microaerophilic conditions, the azo bond can be

reductively cleaved by microorganisms, leading to the formation of aromatic amines, which may

be further degraded.

Table 3: Biodegradation of Analogous Disperse Red Dyes

Dye
Microorganism
/Consortium

Experimental
Conditions

Degradation/D
ecolorization
Efficiency

Reference

Disperse Red 78

Providencia

rettgeri Strain

HSL1

50 mg/L dye,

30°C, pH 7.0, 36

hours

98%

decolorization
[8]

Disperse Red 78

Bacterial

Consortium

(Providencia

rettgeri HSL1 &

Pseudomonas

sp. SUK1)

100 mg/L dye,

30°C,

microaerophilic

98-99%

decolorization

within 12-30

hours

[7]
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Experimental Protocols
Detailed experimental protocols for assessing the environmental fate of Disperse Red 278 are

not available. However, based on standard methodologies for other azo dyes, the following

protocols can be adapted.

Hydrolysis Study
Preparation of Solutions: Prepare buffered solutions of Disperse Red 278 at different pH

values (e.g., 4, 7, and 9).

Incubation: Incubate the solutions in the dark at a constant temperature (e.g., 25°C).

Sampling: At regular intervals, withdraw aliquots from each solution.

Analysis: Analyze the concentration of the parent dye using a suitable analytical method,

such as High-Performance Liquid Chromatography (HPLC) with a UV-Vis detector.

Data Analysis: Calculate the hydrolysis rate constant and half-life at each pH.

Photolysis Study
Preparation of Solutions: Prepare an aqueous solution of Disperse Red 278 of a known

concentration.

Irradiation: Expose the solution to a light source that simulates natural sunlight (e.g., a xenon

arc lamp). Maintain a control sample in the dark.

Sampling: At regular time intervals, take samples from both the irradiated and control

solutions.

Analysis: Determine the concentration of Disperse Red 278 in the samples using HPLC-

UV/Vis.

Data Analysis: Calculate the photolysis rate constant and half-life.

Biodegradation Study
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Inoculum: Use a mixed microbial culture from a relevant environmental source, such as

activated sludge from a wastewater treatment plant.

Medium: Prepare a mineral salts medium containing Disperse Red 278 as the sole carbon

source (for assessing primary biodegradation) or supplemented with an additional carbon

source (for assessing co-metabolism).

Incubation: Incubate the flasks under both aerobic (shaking) and anaerobic (static, purged

with nitrogen) conditions at a controlled temperature (e.g., 30°C).

Sampling: Periodically withdraw samples.

Analysis: Measure the decrease in dye concentration (decolorization) using a UV-Vis

spectrophotometer and the disappearance of the parent compound using HPLC. Analysis of

potential degradation products can be performed using techniques like Liquid

Chromatography-Mass Spectrometry (LC-MS).[6]

Data Analysis: Calculate the percentage of degradation over time.
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Caption: Environmental distribution and degradation pathways of Disperse Red 278.

Experimental Workflow for Biodegradation Assessment
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Caption: Workflow for assessing the biodegradation of Disperse Red 278.
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Hypothetical Anaerobic Degradation Pathway
Based on the known degradation of azo dyes, a hypothetical anaerobic degradation pathway

for Disperse Red 278 is proposed. The initial step is the reductive cleavage of the azo bond.
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Caption: Hypothetical anaerobic degradation pathway of Disperse Red 278.

Ecotoxicity
Specific ecotoxicity data for Disperse Red 278 is not readily available. However, disperse dyes

as a class can be toxic to aquatic organisms.[9] Studies on other Disperse Red dyes, such as

Disperse Red 1, have shown acute toxicity to aquatic invertebrates like Daphnia similis.[6][10]

Furthermore, the degradation products of azo dyes, particularly aromatic amines, can be more

toxic than the parent compound. Therefore, a comprehensive environmental risk assessment of
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Disperse Red 278 should consider the toxicity of both the parent dye and its potential

degradation products.

Conclusion
This technical guide provides an overview of the environmental fate and degradation of

Disperse Red 278 based on its known properties and data from analogous compounds. The

lack of specific experimental data for Disperse Red 278 highlights a significant knowledge gap.

Further research is imperative to accurately determine its persistence, degradation pathways,

and potential ecotoxicological effects. The experimental protocols and hypothetical pathways

presented here offer a framework for future studies to generate the necessary data for a

thorough environmental risk assessment of this widely used textile dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Environmental Fate and Degradation of Disperse Red
278: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554066#environmental-fate-and-degradation-of-
disperse-red-278]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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